10.1039/B110404G | Triterpenoids

Triterpenoids

Natural Product Reports Pub Date: 2002-05-16 DOI: 10.1039/B110404G

Abstract

Covering: 2000. Previous review: 2001, 18, 565.

This review covers the isolation and structure determination of triterpenoids including squalene derivatives, lanostanes, cycloartanes, dammaranes, euphanes, tirucallanes, tetranortriterpenoids, quassinoids, lupanes, oleananes, friedelanes, ursanes, hopanes, isomalabaricanes and saponins. The literature from January to Decemeber 2000 is reviewed and 277 references are cited.

Share View Original Text

Recommended Literature

[1] An automatic determination of thoria in thoria-urania mixtures Analyst, 1966,91, 208-210 10.1039/AN9669100208
[2] Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution† Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue YuPhys. Chem. Chem. Phys., 2020,22, 16294-16300 10.1039/D0CP00612B
[3] An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li YuLab Chip, 2012,12, 317-324 10.1039/C1LC20845D
[4] An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. WoodEnergy Environ. Sci., 2018,11, 2784-2812 10.1039/C8EE01085D
[5] An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid† Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis NayakNew J. Chem., 2019,43, 4867-4877 10.1039/C9NJ00138G
[6] Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices Rongyan Guo,Tao Li,Shuie ShiJ. Mater. Chem. C, 2019,7, 5148-5154 10.1039/C9TC01138B
[7] Alternative synthesis of the anti-baldness compound RU58841† RSC Adv., 2014,4, 14143-14148 10.1039/C4RA00332B
[8] An antioxidant self-healing hydrogel for 3D cell cultures† Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei TaoJ. Mater. Chem. B, 2020,8, 1383-1388 10.1039/C9TB02792K
[9] An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT† Ying Li,Weirong Yao,Yunfei Xie,Renjun PeiRSC Adv., 2015,5, 98724-98729 10.1039/C5RA16704C
[10] An intramolecular tryptophan-condensation approach for peptide stapling† Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. JohannesOrg. Biomol. Chem., 2018,16, 389-392 10.1039/C7OB02667F

Journal Name：Natural Product Reports

research_products

2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide

CAS no.: 2098070-20-1
4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

CAS no.: 2680771-01-9
N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide

CAS no.: 1444113-98-7
Fmoc-S-3-amino-4,4-diphenyl-butyric acid

CAS no.: 332062-08-5
1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol

CAS no.: 1270529-38-8
N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

CAS no.: 941977-17-9
2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid

CAS no.: 2138166-62-6
2-Iodo-4-nitrophenylhydrazine

CAS no.: 89640-58-4
3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid

CAS no.: 1449132-38-0
2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide

CAS no.: 2034271-14-0